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Compound of Interest

Compound Name:
Methyl 5-chloro-6-

hydroxynicotinate

CAS No.: 1214365-99-7

Cat. No.: B3090921

Get Quote

Methyl 5-chloro-6-hydroxynicotinate, also known by its IUPAC name methyl 5-chloro-6-oxo-

1,6-dihydropyridine-3-carboxylate, is a substituted pyridine derivative.[1] Its structure

incorporates a chloro group, a hydroxyl group (existing in tautomeric equilibrium with the

pyridone form), and a methyl ester, making it a highly reactive and versatile intermediate for

further chemical modifications.[2] This trifunctional nature is the cornerstone of its utility in

constructing more complex molecular architectures.

The compound's physical and chemical properties are critical for its handling, storage, and

application in synthetic chemistry. Below is a summary of its key characteristics.
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Property Value Source

CAS Number 316166-47-9 [1]

Molecular Formula C₇H₆ClNO₃ [3]

Molecular Weight 187.58 g/mol [1][3]

Physical Form Solid [1][4]

Melting Point 142-143 °C [4]

Boiling Point 383.8 ± 37.0 °C at 760 mmHg [4]

Purity Typically ≥98% [3][4]

Storage Temperature 2-8°C [1]

InChI Key
NVEWDXZTSKXQJB-

UHFFFAOYSA-N
[1]

InChI Code

1S/C7H6ClNO3/c1-12-7(11)4-

2-5(8)6(10)9-3-4/h2-3H,1H3,

(H,9,10)

[1]

Synthesis and Mechanistic Rationale
The synthesis of Methyl 5-chloro-6-hydroxynicotinate is a critical process for its availability in

research and development. A common and accessible method involves the chlorination of a 5-

hydroxynicotinate precursor.

Experimental Protocol: Synthesis from Methyl 5-
hydroxynicotinate
This protocol details a laboratory-scale synthesis via electrophilic chlorination. The choice of

sodium hypochlorite as the chlorinating agent is cost-effective and relatively safe to handle

compared to gaseous chlorine.

Rationale: The reaction proceeds via an electrophilic aromatic substitution. The pyridine ring,

while generally electron-deficient, is activated towards electrophiles by the electron-donating

hydroxyl group. The ice bath cooling is crucial to control the exothermicity of the reaction and to
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minimize the formation of potential by-products. Acidification with hydrochloric acid serves to

terminate the reaction and precipitate the product, which is less soluble in acidic aqueous

media.

Step-by-Step Methodology:

Preparation: In a flask equipped with a magnetic stirrer, dissolve methyl 5-hydroxynicotinate

(4.5 g, 29 mmol) in an appropriate solvent.

Cooling: Place the flask in an ice bath to cool the solution. This is a critical step to manage

the reaction's exothermicity.

Chlorination: Slowly add aqueous sodium hypochlorite (6.15%, 26.7 mL, 22 mmol) dropwise

to the cooled solution. Maintaining a low temperature prevents over-chlorination and

degradation.

Reaction: Stir the reaction mixture for 30 minutes in the ice bath, allowing the chlorination to

proceed to completion.

Termination and Precipitation: Terminate the reaction by adding 2 M hydrochloric acid (20

mL). This step neutralizes any remaining hypochlorite and protonates the pyridine nitrogen,

which decreases the product's solubility.

Isolation: Collect the resulting white crystalline precipitate by filtration.

Washing and Drying: Wash the collected solid with cold water to remove any residual acid

and inorganic salts. Dry the product under vacuum to obtain Methyl 5-chloro-6-
hydroxynicotinate. A typical yield for this process is around 42%.[2]
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Synthesis Workflow
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Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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